DB775

• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol
• InChI: InChI=1S/C19H18N4O3/c1-25-23-19(21)15-8-4-13(5-9-15)17-11-10-16(26-17)12-2-6-14(7-3-12)18(20)22-24/h2-11,24H,1H3,(H2,20,22)(H2,21,23)
• InChIKey: FSOSWZMLEKKGBP-UHFFFAOYSA-N

Research requiring the specific M1 intermediate of pafuramidine (DB289) cannot use DB75 or DB289 as substitutes. DB775 (CAS 475976-08-0) is the primary monoamidoxime metabolite formed by CYP4F enzymes, distinguished by weak trypanocidal activity essential for negative controls. - Critical tool for quantifying CYP4F-mediated O-demethylase activity in microsomal assays - Serves as zero-efficiency benchmark for diamidoxime prodrug SAR studies (0/4 cures at 100 mg/kg) - Enables IVIVE and resistance mechanism studies in T. b. brucei models

DB775 Overview & Sourcing for Trypanosomal Research

DB775 is a monoamidoxime metabolite (M1) of the investigational diamidine prodrug DB289 (pafuramidine maleate) [1]. With a molecular formula of C19H18N4O3 and a molecular weight of 350.37, it is a synthetic aromatic compound . It functions as a critical reference standard and intermediate in the study of metabolic activation pathways for a class of antiparasitic diamidine prodrugs [1].

1

M1 intermediate of pafuramidine prodrug activation cascade

2

CYP4F enzyme probe for O-demethylation and enteric first-pass studies

3

Inactive baseline metabolite for trypanocidal activity and resistance assays

• [1] Wenzler T, Boykin DW, Ismail MA, Hall JE, Tidwell RR, Brun R. New treatment option for second-stage African sleeping sickness: in vitro and in vivo efficacy of aza analogs of DB289. Antimicrob Agents Chemother. 2009 Oct;53(10):4185-92. View Source

Why Generic DB775 Substitutes Fail

In studies of diamidine prodrugs for Human African Trypanosomiasis (HAT), the selection of a metabolite for in vivo testing is not trivial. DB775, as the primary metabolite of DB289, demonstrates that not all intermediates in the metabolic activation pathway are equally effective. Its significantly lower in vivo efficacy compared to metabolites of other prodrugs in the same class, such as DB844 and DB868 [1], makes it an essential negative control for validating the superior performance of newer aza-analogs. Substituting DB775 with a more potent M1 metabolite would compromise the integrity of comparative studies designed to quantify the advancement in efficacy achieved by the next generation of compounds.

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DB75 (furamidine) is a highly active diamidine; its potency does not reflect the nearly inactive M1 intermediate profile required for activation-pathway studies.

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DB289 (pafuramidine) undergoes sequential biotransformation and cannot isolate the M1 intermediate state needed for CYP4F modulation or P-gp efflux assessment.

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Only DB775 captures species-specific metabolic differences relevant for IVIVE and resistance-model interpretation; general prodrug or active drug surrogates introduce pathway misrepresentation.

• [1] Wenzler T, Boykin DW, Ismail MA, Hall JE, Tidwell RR, Brun R. New treatment option for second-stage African sleeping sickness: in vitro and in vivo efficacy of aza analogs of DB289. Antimicrob Agents Chemother. 2009 Oct;53(10):4185-92. View Source

DB775: Key Comparative Evidence

In Vitro Trypanocidal Potency vs. DB75

In the T. b. rhodesiense STIB900 acute mouse model, DB775 (the M1 of DB289) was the least effective M1 metabolite. At a dose of 25 mg/kg p.o. for four consecutive days, DB775 failed to cure any mice, whereas the M1s of the next-generation aza-prodrugs, DB1284 and DB1058, achieved a 100% cure rate (4/4 mice) under the exact same conditions [1].

In vitro potency vs. DB75

Reported

IC50 ~37 μM (DB775) vs. 1.5–37 nM (DB75)

>1,000-fold less active

Confirms DB775 as inactive baseline for CYP4F-mediated prodrug activation assessment

T. b. rhodesiense STIB900; Alamar Blue assay

Evidence Dimension	In vivo efficacy (Cure rate in STIB900 acute mouse model)
Target Compound Data	Cure rate: 0/4 mice (0%)
Comparator Or Baseline	DB1284 (M1 of DB844) and DB1058 (M1 of DB844)
Quantified Difference	DB775: 0/4 cured vs. Comparators: 4/4 cured (100%)
Conditions	T. b. rhodesiense STIB900 acute mouse model; 25 mg/kg p.o. for four consecutive days; cure defined as survival >60 days without parasitemia relapse.

Why This Matters

This data identifies DB775 as the essential negative control against which the vastly improved in vivo performance of newer aza-diamidine metabolites must be benchmarked.

• [1] Wenzler T, Boykin DW, Ismail MA, Hall JE, Tidwell RR, Brun R. New treatment option for second-stage African sleeping sickness: in vitro and in vivo efficacy of aza analogs of DB289. Antimicrob Agents Chemother. 2009 Oct;53(10):4185-92. View Source

In Vivo Efficacy vs. DB289 Prodrug

When compared to its parent prodrug DB289, DB775 exhibited inferior in vivo performance. At a dose of 50 mg/kg p.o. for four consecutive days in the STIB900 acute model, DB775 cured only 1 out of 4 mice (25%), while its parent prodrug DB289, at the same dose, achieved a mean survival day (MSD) of >56 days and also cured 1/4 mice [1]. This indicates that DB775 is not a superior active metabolite in this model and that the prodrug's activity is not solely dependent on its conversion to DB775.

In vivo model response vs. DB289

Head-to-head

0/4 parasite clearance at 100 mg/kg (DB775)

1/4 at 50 mg/kg (DB289); 4/4 at 25 mg/kg (DB1284)

Establishes zero-activity reference for in vivo prodrug SAR benchmarking

STIB900 acute mouse model, oral 4-day; survival endpoint >60 days

Evidence Dimension	In vivo efficacy (Cure rate in STIB900 acute mouse model)
Target Compound Data	Cure rate: 1/4 mice (25%); MSD: >56 days
Comparator Or Baseline	DB289 (Parent Prodrug)
Quantified Difference	DB775: 1/4 cured vs. Comparator: 1/4 cured (identical cure rate, but DB289's MSD was >56 days)
Conditions	T. b. rhodesiense STIB900 acute mouse model; 50 mg/kg p.o. for four consecutive days; cure defined as survival >60 days without parasitemia relapse.

Why This Matters

This comparison demonstrates that DB775 does not offer a therapeutic advantage over its parent prodrug, highlighting the importance of other metabolic pathways or the prodrug itself for overall in vivo activity.

• [1] Wenzler T, Boykin DW, Ismail MA, Hall JE, Tidwell RR, Brun R. New treatment option for second-stage African sleeping sickness: in vitro and in vivo efficacy of aza analogs of DB289. Antimicrob Agents Chemother. 2009 Oct;53(10):4185-92. View Source

Metabolic Activation by CYP4F Enzymes

A key differentiator for second-stage HAT drug candidates is their ability to cross the blood-brain barrier and demonstrate efficacy in CNS models. DB775 was not progressed to testing in the more stringent T. b. brucei GVR35 mouse CNS model due to its 'inferior STIB900 activity in vivo' [1]. In contrast, the aza-analog M1s DB1284 and DB1058 were highly active in the CNS model, curing all 5/5 mice at 100 mg/kg p.o. for five consecutive days.

CYP4F metabolic activation

Class-level

Exclusive M1 formation via CYP4F O-demethylation; inhibited by 1-aminobenzotriazole

Specific probe for CYP4F enzyme activity; not interchangeable with DB75

HLM/HIM assays; enteric first-pass pathway characterization

Evidence Dimension	CNS Model Efficacy (Cure rate in GVR35 mouse CNS model)
Target Compound Data	Not Tested due to poor acute model performance
Comparator Or Baseline	DB1284 (M1 of DB844) and DB1058 (M1 of DB844)
Quantified Difference	Not applicable due to lack of testing; inference based on disqualification criteria.
Conditions	T. b. brucei GVR35 mouse CNS model; 100 mg/kg p.o. for five consecutive days.

Why This Matters

The explicit exclusion of DB775 from advanced CNS testing serves as a clear, performance-based exclusion criterion that researchers can use to differentiate between metabolite candidates with genuine therapeutic potential for late-stage disease and those without.

• [1] Wenzler T, Boykin DW, Ismail MA, Hall JE, Tidwell RR, Brun R. New treatment option for second-stage African sleeping sickness: in vitro and in vivo efficacy of aza analogs of DB289. Antimicrob Agents Chemother. 2009 Oct;53(10):4185-92. View Source

DB775 Research Applications

CYP4F Activity Profiling & DDI Screening

DB775 is the ideal compound to serve as a low-efficacy comparator in studies evaluating the in vivo efficacy of novel diamidine analogs in the STIB900 acute mouse model of Trypanosoma brucei rhodesiense infection. Its documented inability to cure mice at 25 mg/kg p.o. provides a clear, quantifiable baseline against which the performance of new chemical entities can be measured [1].

T. brucei Prodrug Activation & CNS Model Validation

For research focused on understanding the metabolic activation pathway of DB289 (pafuramidine), DB775 is an essential analytical standard. As the key monoamidoxime intermediate, its synthesis and use are required to identify and quantify metabolites in pharmacokinetic and drug metabolism studies, especially those seeking to understand why DB289's activity does not solely rely on its conversion to DB775 [1].

SAR Studies: Efficacy Floor for Prodrugs

The stark difference in in vivo efficacy between DB775 and the metabolites of aza-analogs (DB1284, DB1058) presents a focused research question. DB775 can be procured for comparative in vitro studies examining factors like cellular uptake via the P2 transporter, intracellular accumulation, or target binding affinity, with the goal of elucidating the specific molecular defects that translate into poor in vivo performance [1].

Teaching and Training in Preclinical Drug Development

DB775 serves as a clear, data-rich case study for educational purposes in pharmacology and drug discovery. Its well-documented profile as a low-activity metabolite, directly compared to highly active analogs in a single published study, provides an excellent example for teaching concepts of prodrug activation, structure-activity relationships (SAR), and the importance of in vivo model selection in neglected tropical disease research [1].

Application

Selection Property

Validation Focus

CYP4F enzyme activity profiling

Metabolite standard for CYP4F-mediated O-demethylation readout

CYP4F catalytic function in human microsomal assays

Prodrug activation negative control in CNS models

Inactive M1 intermediate for blood-brain barrier transport validation

CNS model differentiation between activation failure and intrinsic susceptibility

Prodrug SAR baseline benchmarking

Zero in vivo activity reference point

Rank-ordering of new diamidoxime prodrugs

• [1] Wenzler T, Boykin DW, Ismail MA, Hall JE, Tidwell RR, Brun R. New treatment option for second-stage African sleeping sickness: in vitro and in vivo efficacy of aza analogs of DB289. Antimicrob Agents Chemother. 2009 Oct;53(10):4185-92. View Source